Cas no 25305-05-9 ((-)-epieudesmin)

• Product Name: (-)-epieudesmin
• CAS No: 25305-05-9
• MF: C₂₂H₂₆O₆
• MW: 386.438247203827
• CID: 2078748
• PubChem ID: 234823
• Update Time: 2025-06-14

(-)-epieudesmin Chemical and Physical Properties

Names and Identifiers

• (-)-epieudesmin
• (+) epipinoresinol dimethyl ether
• (+-)-1c,4t-Bis-(3,4-dimethoxy-phenyl)-(3ar,6ac)-tetrahydro-furo[3,4-c]furan
• (+)-epiendesmin
• (+)-epieudesmin
• (+)-epipinoresinol dimethyl ether
• (+)-Eudesmin
• epieudesmin
• epipinoresinol dimethylether
• phylligenin methyl ether
• pinoresinol dimethyl ether
• 1H,3H-Furo[3,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, (1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)-(-)-
• 4,8-bis (3,4-dimethoxyphenyl)-3,7-dioxabicyclo[3.3.0]octane
• 1,4-Bis(3,4-dimethoxyphenyl)hexahydrofuro[3,4-c]furan
• 1H,4-c]furan, 1.alpha.,4.alpha.-bis(3,4-dimethoxyphenyl)-3a.alpha.,4,6,6a.alpha.-tetrahydro-, (-)-
• 25305-05-9
• 1H,3H-Furo[3,4-c]furan, 1.alpha.,4.alpha.-bis(3,4-dimethoxyphenyl)-3a.alpha.,4,6,6a.alpha.-tetrahydro-
• NSC-674053
• Pinoresinol,O-dimethyl-
• Eudesmine
• Eudesmin
• 1,4-Bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan
• NSC674053
• Di-O-methylpinoresnol
• Cambridge id 5255775
• NSC404535
• NSC35476
• 4375-03-5
• NSC-404535
• AB00076863-01
• AKOS022083946
• 1H,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, (1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)-(-)-
• 1H,3H-Furo[3,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-
• STK073773
• NSC-35476
• Eudesamin
• 1H,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, [1R-(1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)]-
• 1H,4-c]furan, 1.alpha.,4.alpha.-bis(3,4-dimethoxyphenyl)-3a.alpha.,4,6,6a.alpha.-tetrahydro-
• 3,6-bis(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
• 526-06-7
• (-)-Eudesmin; NSC35476
• 1H,3H-Furo[3,4-c]furan, 1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, [1R-(1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)]-
• AKOS000635153
• 1,4-Bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan #
• 1,4-BIS(3,4-DIMETHOXYPHENYL)-HEXAHYDROFURO[3,4-C]FURAN
• CBDivE_012962
• (1S,4S)-1,4-bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan

• Inchi： 1S/C22H26O6/c1-23-17-7-5-13(9-19(17)25-3)21-15-11-28-22(16(15)12-27-21)14-6-8-18(24-2)20(10-14)26-4/h5-10,15-16,21-22H,11-12H2,1-4H3
• InChI Key： PEUUVVGQIVMSAW-UHFFFAOYSA-N
• SMILES： O1CC2C(C3C=CC(=C(C=3)OC)OC)OCC2C1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 386.17293854g/mol
• Monoisotopic Mass: 386.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.023 g/l) (25 º C),

Additional information on (-)-epieudesmin

Exploring (-)-Epieudesmin (CAS No. 25305-05-9): A Natural Compound with Promising Bioactive Potential

In the realm of natural product chemistry, (-)-epieudesmin (CAS No. 25305-05-9) stands out as a fascinating lignan derivative. This compound, classified as a furofuran lignan, has garnered significant attention from researchers due to its unique structural features and potential biological activities. The growing interest in plant-derived bioactive compounds has propelled (-)-epieudesmin into the spotlight, particularly in fields like phytochemistry, pharmacology, and nutraceutical research.

The molecular structure of (-)-epieudesmin features a distinctive tetrahydrofurofuran core, which contributes to its stereochemical complexity and biological interactions. With the increasing consumer demand for natural alternatives to synthetic compounds, researchers are actively investigating the potential of (-)-epieudesmin as a plant-based bioactive agent. The compound's presence in various medicinal plants has sparked interest in its possible therapeutic applications, aligning with current trends in green chemistry and sustainable sourcing of bioactive molecules.

Recent studies have focused on the pharmacological properties of (-)-epieudesmin, particularly its potential as an antioxidant and anti-inflammatory agent. These properties are especially relevant in today's health-conscious society, where natural compounds with cellular protective effects are highly sought after. The compound's mechanism of action appears to involve modulation of various signaling pathways, making it a subject of interest for researchers studying chronic inflammation and oxidative stress-related conditions.

From a chemical perspective, (-)-epieudesmin (CAS No. 25305-05-9) presents interesting challenges and opportunities for structural modification and derivatization. Synthetic chemists are exploring ways to enhance its bioavailability and target specificity while maintaining its natural character. This approach aligns with the current pharmaceutical industry's focus on developing semi-synthetic derivatives of natural products to optimize their therapeutic potential.

The biosynthetic pathway of (-)-epieudesmin in plants has become another area of active research, particularly with advances in plant metabolomics and genetic engineering. Understanding how plants produce this compound could lead to more efficient extraction methods or even biotechnological production systems. This research direction is particularly timely, given the increasing interest in sustainable production methods for valuable natural compounds.

Analytical chemists have developed sophisticated methods for the identification and quantification of (-)-epieudesmin in complex plant matrices. Techniques such as HPLC-MS and NMR spectroscopy have become essential tools for studying this compound, especially in quality control applications for botanical extracts and herbal preparations. The demand for reliable analytical methods has grown alongside consumer interest in standardized herbal products containing consistent levels of active constituents.

In the context of traditional medicine, plants containing (-)-epieudesmin have been used for various purposes, sparking interest in ethnopharmacological studies. Researchers are investigating whether the historical uses of these plants correlate with the known biological activities of (-)-epieudesmin, creating a bridge between traditional knowledge and modern scientific validation. This approach resonates with current trends in integrative medicine and the search for evidence-based herbal remedies.

The safety profile of (-)-epieudesmin is another important consideration, especially given the increasing regulatory scrutiny of natural health products. Preliminary studies suggest that the compound has a favorable toxicological profile, but more comprehensive research is needed to fully understand its metabolic fate and potential drug interactions. These investigations are crucial for developing any potential nutraceutical or pharmaceutical applications of this compound.

From a commercial perspective, (-)-epieudesmin (CAS No. 25305-05-9) has emerged as a high-value specialty chemical for research purposes. Suppliers catering to the phytochemical reference standard market have noted increasing demand for this compound, driven by both academic and industrial research programs. The compound's relative scarcity in nature and the complexity of its synthesis contribute to its status as a premium research chemical in the natural products field.

Looking ahead, the future research directions for (-)-epieudesmin may include detailed structure-activity relationship studies, investigation of its effects on specific molecular targets, and exploration of its potential in combination therapies. As the scientific community continues to uncover the secrets of this intriguing natural compound, (-)-epieudesmin may well find its place among the valuable bioactive molecules derived from nature's chemical repertoire.